Cas no 1797803-62-3 (N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 1797803-62-3
• MF: C₁₇H₂₄N₄O₃S
• MW: 364.462462425232
• CID: 5373205
• Update Time: 2025-06-23

N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(Dimethylamino)-4,6-dimethyl-5-pyrimidinyl]-4-methoxy-2,5-dimethylbenzenesulfonamide
• N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C17H24N4O3S/c1-10-9-15(11(2)8-14(10)24-7)25(22,23)20-16-12(3)18-17(21(5)6)19-13(16)4/h8-9,20H,1-7H3
• InChI Key： RZZSNMHIXLFODK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=C(C)N=C(N(C)C)N=C2C)(=O)=O)=CC(C)=C(OC)C=C1C

Experimental Properties

• Density: 1.247±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.1±60.0 °C(Predicted)
• pka: 8.96±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide

N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide (CAS No. 1797803-62-3): A Comprehensive Overview

N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide (CAS No. 1797803-62-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural configuration that includes a pyrimidine ring and multiple methyl and methoxy substituents. The intricate molecular structure of this compound has led to its exploration in various therapeutic applications, particularly in the development of novel drugs for the treatment of chronic diseases.

The pyrimidine ring is a fundamental component of this compound, contributing to its biological activity and pharmacological properties. Pyrimidine derivatives are well-known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The presence of the dimethylamino group on the pyrimidine ring enhances the compound's basicity and solubility, which are crucial factors in drug design and delivery. Additionally, the sulfonamide moiety is a key functional group that imparts specific pharmacological effects, such as anti-inflammatory and antimicrobial activities.

Recent studies have highlighted the potential of N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide in the treatment of inflammatory disorders. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, this compound has also shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute found that N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism underlying this cytotoxicity is thought to involve the induction of apoptosis through the activation of caspase-dependent pathways.

The pharmacokinetic profile of N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide has been extensively studied to optimize its therapeutic potential. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

In addition to its therapeutic applications, N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide has been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the development of new chemical probes and ligands that can be used to study protein-protein interactions and signaling pathways in living cells.

The synthesis of N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the pyrimidine ring through a condensation reaction and the subsequent introduction of functional groups via substitution reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

The safety profile of N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide has been evaluated in preclinical studies. Toxicology assessments have shown that this compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety evaluations will be necessary before it can advance to clinical trials.

In conclusion, N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-methoxy-2,5-dimethylbenzene-1-sulfonamide (CAS No. 1797803-62-3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.